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Compound of Interest

Compound Name: Mops

Cat. No.: B056913 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Correctly disposing of 3-(N-morpholino)propanesulfonic acid (MOPS) buffer is crucial for

maintaining a safe laboratory environment and ensuring compliance with environmental

regulations. While MOPS is not classified as a hazardous waste under the Occupational Safety

and Health Administration (OSHA) standards, its disposal requires careful consideration of its

composition, concentration, and any potential contaminants. This guide provides a procedural,

step-by-step approach to the proper disposal of MOPS buffer solutions.

Chemical and Physical Properties of MOPS
Understanding the properties of MOPS is the first step in its safe handling and disposal.
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Property Value

CAS Number 1132-61-2[1]

Molecular Formula C₇H₁₅NO₄S

Molecular Weight 209.26 g/mol

Appearance White crystalline powder[1]

pKa at 25°C 7.20

Buffering Range pH 6.5 - 7.9[1]

Solubility in Water High

Step-by-Step Disposal Procedures
The primary principle for the disposal of any chemical waste is to adhere to local, state, and

federal environmental regulations. For large quantities of MOPS buffer or solutions containing

hazardous contaminants, consulting a licensed professional waste disposal service is

mandatory.[2] For small quantities of uncontaminated MOPS buffer, the following steps can be

taken:

Step 1: Waste Characterization
Before any disposal action, it is imperative to characterize the MOPS buffer waste.

Identify Contaminants: Determine if the MOPS buffer has been mixed with any hazardous

materials. Common contaminants in a laboratory setting may include:

Heavy metals

Organic solvents

Biological materials (e.g., proteins, nucleic acids) that may require decontamination

Other hazardous chemicals
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Consult Safety Data Sheets (SDS): Review the SDS for all components of the buffer solution

to identify any specific disposal recommendations or hazards.

Step 2: Uncontaminated MOPS Buffer Disposal
For MOPS buffer solutions that are confirmed to be free of hazardous contaminants, the

following procedure can be applied, subject to institutional policies and local regulations. Some

institutions permit the drain disposal of dilute, non-hazardous organic buffers.[3]

Dilution: Dilute the MOPS buffer solution with at least 10 parts water to 1 part buffer solution.

Neutralization (if necessary): Check the pH of the diluted solution. While MOPS is a buffer,

the working solution may be acidic or basic depending on its preparation. Adjust the pH to a

neutral range (typically between 6.0 and 8.0) using a weak acid (e.g., acetic acid) or a weak

base (e.g., sodium bicarbonate).

Drain Disposal: Pour the neutralized, dilute solution down the drain with a copious amount of

running water. This helps to further dilute the solution and prevent any potential impact on

the wastewater system.

Record Keeping: Maintain a log of all chemical disposals, including the date, chemical name,

quantity, and disposal method.

Step 3: Contaminated MOPS Buffer Disposal
If the MOPS buffer is contaminated with hazardous materials, it must be treated as hazardous

waste.

Segregation: Do not mix contaminated MOPS buffer with other waste streams. Store it in a

clearly labeled, sealed, and appropriate waste container.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical names of all components (including MOPS and all contaminants), and their

approximate concentrations.

Storage: Store the hazardous waste container in a designated satellite accumulation area

until it is collected by your institution's environmental health and safety (EHS) department or

a licensed waste disposal service.
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Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's established procedures.

MOPS Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of MOPS
buffer.
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Start: MOPS Buffer Waste

Step 1: Characterize Waste
Is the buffer contaminated with hazardous materials?

Step 2: Uncontaminated Buffer Disposal

No

Step 3: Contaminated Buffer Disposal

Yes

Dilute with water (at least 10:1) Segregate and store in a labeled,
sealed hazardous waste container

Check pH and neutralize
(if necessary, to pH 6-8)

Dispose down the drain with copious water

Arrange for professional disposal
through EHS or a licensed service

Click to download full resolution via product page

MOPS Buffer Disposal Decision Workflow
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By following these procedures and the decision workflow, researchers, scientists, and drug

development professionals can ensure the safe and compliant disposal of MOPS buffer,

thereby protecting themselves, their colleagues, and the environment. Always prioritize safety

and consult your institution's specific guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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